Cas no 646515-01-7 (1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]-)

• Product Name: 1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]-
• CAS No: 646515-01-7
• Molecular Formula: C₁₉H₁₉NO₄S
• Molecular Weight: 357.42346
• CID: 420077
• PubChem ID: 11725875

1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]- Properties

Names and Identifiers

• 1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]-
• 2-[2,5-dimethyl-3-(2-methylphenyl)sulfonylindol-1-yl]acetic acid
• SCHEMBL1386079
• 646515-01-7
• DTXSID90471184

• InChIKey： SYCOQCPQOMIAGW-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H19NO4S/c1-12-8-9-16-15(10-12)19(14(3)20(16)11-18(21)22)25(23,24)17-7-5-4-6-13(17)2/h4-10H,11H2,1-3H3,(H,21,22)
• SMILES： CC1=CC2=C(C=C1)N(C(=C2S(=O)(=O)C3=CC=CC=C3C)C)CC(=O)O

Computed Properties

• Exact Mass: 357.10357
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 357.10347926g/mol
• Heavy Atom Count: 25
• Complexity: 599
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 84.8Ų

Experimental Properties

• PSA: 76.37